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Compound of Interest

Compound Name: AGN 192836

Cat. No.: B15617839

For Researchers, Scientists, and Drug Development Professionals

Introduction

AGN 193836 is a potent and highly selective synthetic agonist for the Retinoic Acid Receptor
alpha (RARa).[1] As a member of the retinoid class of compounds, it plays a crucial role in
regulating gene expression involved in cellular growth, differentiation, and apoptosis. Its
selectivity for RARa makes it a valuable tool for investigating the specific roles of this receptor
subtype in various biological processes, particularly in the context of cancer research. These
application notes provide detailed protocols for utilizing AGN 193836 in cell culture
experiments, with a focus on breast cancer cell lines.

Mechanism of Action

AGN 193836 exerts its biological effects by binding to the ligand-binding domain of RARa.
Retinoic acid receptors are nuclear hormone receptors that form heterodimers with Retinoid X
Receptors (RXRs). Upon ligand binding, this complex undergoes a conformational change,
leading to the recruitment of coactivator proteins and the initiation of transcription of target
genes. These target genes contain specific DNA sequences known as Retinoic Acid Response
Elements (RARES) in their promoter regions. The activation of RARa signaling can lead to the
inhibition of cell proliferation and the induction of apoptosis in cancer cells.[1]

Signaling Pathway of AGN 193836 (RARa Agonist)
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Seed Cells in 96-well Plate
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Incubate for 24h
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Treat with AGN 193836 Dilutions

Weigh AGN 193836 Powder

\L Incubate for 24/48/72h

Dissolve in DMSO

(e.g., to 10 mM) Add MTT Solution
Incubate for 4h
Vortex/Sonicate

Solubilize Formazan with DMSO

Aliguot into Light-Protected Tubes

Read Absorbance at 570 nm

Store at -20°C or -80°C

Analyze Data (IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 1. Antiproliferative and apoptosis induction of a-mangostin in T47D breast cancer cells -
PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for AGN 193836 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617839#how-to-use-agn-193836-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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